Cas no 83417-24-7 (5-(Pyridin-2-ylmethyl)-4H-1,2,4-triazol-3-amine)

• Product name: 5-(Pyridin-2-ylmethyl)-4H-1,2,4-triazol-3-amine
• CAS No: 83417-24-7
• MF: C₈H₉N₅
• MW: 175.19056
• CID: 60565
• PubChem ID: 44370287

5-(Pyridin-2-ylmethyl)-4H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(Pyridin-2-ylmethyl)-4H-1,2,4-triazol-3-amine
• 5-(pyridin-2-ylmethyl)-1H-1,2,4-triazol-3-amine
• 1H-1,2,4-Triazol-3-amine,5-(2-pyridinylmethyl)- (9CI)
• CHEMBL152616
• 1H-1,2,4-Triazol-5-amine,3-(2-pyridinylmethyl)-
• 5-[(Pyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine
• FT-0754966
• 83417-24-7
• DTXSID00658505

• Inchi： 1S/C8H9N5/c9-8-11-7(12-13-8)5-6-3-1-2-4-10-6/h1-4H,5H2,(H3,9,11,12,13)
• InChI Key： NKSXTZQHEAIDSX-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=1CC1=NN=C(N)N1

Computed Properties

• Exact Mass: 175.086
• Monoisotopic Mass: 175.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80.5A^2

Experimental Properties

• Density: 1.356
• Boiling Point: 458.8 °C at 760 mmHg
• Flash Point: 458.8 °C at 760 mmHg
• Refractive Index: 1.674